Cas no 84145-06-2 (neodecanoic acid, compound with 2-aminoethanol (1:1))

• Product name: neodecanoic acid, compound with 2-aminoethanol (1:1)
• CAS No: 84145-06-2
• MF: C₁₀H₂₀O₂?C₂H₇NO
• MW: 233.34768
• CID: 888719
• PubChem ID: 44148091

neodecanoic acid, compound with 2-aminoethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• neodecanoic acid, compound with 2-aminoethanol (1:1)
• 2-aminoethanol,7,7-dimethyloctanoic acid
• EINECS 282-229-8
• DTXSID60233039
• 84145-06-2

• Inchi： InChI=1S/C10H20O2.C2H7NO/c1-10(2,3)8-6-4-5-7-9(11)12;3-1-2-4/h4-8H2,1-3H3,(H,11,12);4H,1-3H2
• InChI Key： DTWCMPUWZOPIRU-UHFFFAOYSA-N
• SMILES： CC(C)(C)CCCCCC(=O)O.C(CO)N

Computed Properties

• Exact Mass: 233.19909372g/mol
• Monoisotopic Mass: 233.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų